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Compound of Interest

Compound Name: Potassium tungstate

Cat. No.: B3029771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of potassium tungstate (K₂WO₄),

detailing its fundamental chemical and physical properties. It is intended to serve as a resource

for professionals in research and development, offering insights into its catalytic applications

and its role as an inhibitor in biological signaling pathways.

Core Properties of Potassium Tungstate
Potassium tungstate is an inorganic salt with the chemical formula K₂WO₄. It is a white

crystalline solid, soluble in water and insoluble in alcohol. Below is a summary of its key

quantitative properties.
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Property Value Citations

Chemical Formula K₂WO₄

Molecular Weight 326.03 g/mol

CAS Number 7790-60-5

Appearance White crystalline powder [1]

Density 3.12 g/mL at 25 °C [1]

Melting Point 921 °C [1]

Solubility in Water Soluble [1]

Solubility in Alcohol Insoluble [1]

Catalytic Applications: Experimental Protocol
Potassium tungstate is an effective catalyst, particularly in oxidation reactions. Its utility has

been demonstrated in the decontamination of chemical warfare agent simulants through

oxidative processes.

Detailed Protocol: Catalytic Oxidation of 2-Chloroethyl
Phenylsulfide (2-CEPS)
This protocol is adapted from a study on a green decontamination system for 2-CEPS, a

simulant for sulfur mustard gas. The system utilizes potassium tungstate as a catalyst for

oxidation by hydrogen peroxide.[1]

Objective: To efficiently oxidize 2-CEPS to less toxic compounds using a K₂WO₄-catalyzed

reaction with H₂O₂.

Materials:

2-Chloroethyl phenylsulfide (2-CEPS)

Potassium tungstate (K₂WO₄)
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Hydrogen peroxide (H₂O₂)

Surfactant (e.g., sodium dodecyl sulfate)

Organic solvents (e.g., isopropanol)

Chloroform

Deionized water

Procedure:

Preparation of Decontamination Solution: A stock solution is prepared containing hydrogen

peroxide, a surfactant, and organic solvents. Potassium tungstate is added to this solution

to act as the catalyst. The concentration of K₂WO₄ is a key variable and can be adjusted to

control the reaction rate.

Reaction Initiation: An aliquot of 2-CEPS is added to the decontamination solution. A typical

substrate-to-decontaminant volume ratio is 1:50 to ensure dissolution and facilitate contact

with the catalyst.

Reaction and Sampling: The mixture is agitated continuously. At specified time intervals

(e.g., every 15 minutes), samples are taken to monitor the progress of the reaction.

Sample Extraction: To quench the reaction and extract the remaining 2-CEPS, 2 mL of

chloroform is added to the sample, and the mixture is agitated for 2 minutes.

Analysis: The extracted solution is filtered through a 0.22 µm filter. The concentration of 2-

CEPS is quantified using High-Performance Liquid Chromatography (HPLC). Intermediates

and final products are identified using Gas Chromatography-Mass Spectrometry (GC-MS).[1]

Analytical Conditions for GC-MS:

Injection Mode: Splitless (1.0 min)

Injection Volume: 1.0 μL

Inlet Temperature: 280°C
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Oven Program: Initial temperature of 40°C for 1 min, then ramped at 10°C/min to 280°C and

held for 5 min.

Substance Identification: Comparison of mass spectra with the NIST mass spectral library.[1]

Visualization of Experimental and Biological
Mechanisms
The following diagrams, generated using the DOT language, illustrate the catalytic and

inhibitory roles of the tungstate ion.
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Catalytic cycle of sulfide oxidation by potassium tungstate.
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Mechanism of PTP inhibition by tungstate.

Biological Activity: Mechanism of Enzyme Inhibition
In the context of drug development and biological research, the tungstate anion (WO₄²⁻) is

recognized as a potent inhibitor of several enzymes, most notably protein tyrosine

phosphatases (PTPs).

PTPs are crucial regulators of signal transduction pathways that control cell growth,

differentiation, and metabolism. The tungstate ion's inhibitory action stems from its structural

similarity to the phosphate group. It acts as a transition-state analog, binding tightly to the

active site of the phosphatase. This competitive inhibition prevents the enzyme from binding to

its natural phosphorylated substrates, thereby blocking the dephosphorylation process and

modulating the downstream signaling cascade. This mechanism makes tungstate and its

derivatives subjects of interest in the study of diseases characterized by aberrant PTP activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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